N-benzyl-2-{[4-(4-methylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide

• IUPAC Name: N-benzyl-2-[[4-(4-methylphenyl)-5-phenyl-1,2,4-triazol-3-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H22N4OS/c1-18-12-14-21(15-13-18)28-23(20-10-6-3-7-11-20)26-27-24(28)30-17-22(29)25-16-19-8-4-2-5-9-19/h2-15H,16-17H2,1H3,(H,25,29)
• InChI Key: HZFCYQNCKJMZHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=NN=C2SCC(=O)NCC3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C24H22N4OS
• Molecular Weight: 414.5 g/mol

Description

“N-benzyl-2-{[4-(4-methylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide” is a chemical compound with the linear formula C24H22N4OS. It is part of a class of compounds known as triazoles, which are five-membered aromatic azole chains containing two carbon and three nitrogen atoms.

Mechanism of Action

The mechanism of action of N-benzyl-2-{[4-(4-methylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide is not fully understood. However, studies have suggested that this compound exerts its biological activity by inhibiting the activity of enzymes such as cyclooxygenase and lipoxygenase. This compound has also been found to induce apoptosis in cancer cells by activating the mitochondrial pathway.
Biochemical and physiological effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various fungal and bacterial strains. This compound has also been found to induce apoptosis in cancer cells and inhibit the proliferation of cancer cells. Additionally, this compound has been found to exhibit anti-inflammatory and antioxidant activities.

Advantages and Limitations for Lab Experiments

N-benzyl-2-{[4-(4-methylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized. This compound has also been found to exhibit low toxicity, making it a suitable compound for in vitro and in vivo experiments. However, the limitations of this compound include its limited solubility in water and its potential to exhibit non-specific binding.

Future Directions

There are several future directions for the study of N-benzyl-2-{[4-(4-methylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide. One potential direction is to study the potential use of this compound as a photosensitizer in photodynamic therapy. Additionally, further studies are needed to fully understand the mechanism of action of this compound. Future studies could also focus on the potential use of this compound as an anti-inflammatory and antioxidant agent.
Conclusion:
In conclusion, this compound is a triazole-based compound that has gained significant attention for its potential therapeutic applications. This compound has been found to exhibit antifungal, antibacterial, and anticancer activities. This compound has also been studied for its potential use as a photosensitizer in photodynamic therapy. The mechanism of action of this compound is not fully understood, but studies suggest that it inhibits the activity of enzymes such as cyclooxygenase and lipoxygenase. This compound has several advantages for lab experiments, including its stability and low toxicity. However, its limitations include its limited solubility in water and potential for non-specific binding. Future studies could focus on the potential use of this compound as an anti-inflammatory and antioxidant agent.

Scientific Research Applications

N-benzyl-2-{[4-(4-methylphenyl)-5-phenyl-4H-1,2,4-triazol-3-yl]thio}acetamide has been extensively studied for its potential therapeutic applications. It has been found to exhibit antifungal, antibacterial, and anticancer activities. This compound has also been studied for its potential use as a photosensitizer in photodynamic therapy. Additionally, this compound has been found to exhibit anti-inflammatory and antioxidant activities.